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Compound of Interest

Compound Name: GW274150

Cat. No.: B1672455

Technical Support Center: GW274150

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the preparation of fresh working solutions of
GW274150.

Frequently Asked Questions (FAQs)

Q1: What is GW274150 and what is its primary mechanism of action?

Al: GW274150 is a potent, selective, and orally active inhibitor of inducible nitric oxide
synthase (iNOS).[1][2][3][4] It functions as an L-arginine competitive, NADPH-dependent
inhibitor.[2][5] Its high selectivity for INOS over endothelial NOS (eNOS) and neuronal NOS
(nNOS) makes it a valuable tool for investigating the specific roles of INOS in various
physiological and pathological processes.[1][2][5]

Q2: What are the recommended solvents for dissolving GW2741507

A2: GW274150 powder is soluble in water, DMSO, and PBS.[3][6] The choice of solvent will
depend on the specific requirements of your experiment (e.g., cell culture compatibility, in vivo
administration).

Q3: How should I store the GW274150 powder and its stock solutions?

A3: The solid form of GW274150 should be stored at 4°C under nitrogen.[7][6][8] For stock
solutions, it is recommended to store them at -80°C for up to 6 months or at -20°C for up to 1
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month, also under nitrogen.[7][6] To prevent degradation from repeated freeze-thaw cycles, it is
advisable to aliquot the stock solution into smaller, single-use volumes.[7]

Q4: How stable are the working solutions of GW2741507

A4: Working solutions of GW274150 are known to be unstable.[1] It is strongly recommended
to prepare fresh solutions for each experiment to ensure potency and reproducibility.[1][6]

Troubleshooting Guide

Q1: My GW274150 solution appears cloudy or has visible precipitate. What should | do?

Al: Precipitation can occur if the solubility limit is exceeded or if the solution cools down after
warming. To aid dissolution, you can try warming the solution and using sonication.[6] For PBS
solutions, warming to 60°C and ultrasonic treatment may be necessary to achieve a clear
solution.[6][9] Always ensure the solution is clear before use. If precipitation persists, consider
preparing a more dilute solution.

Q2: | am observing inconsistent results between experiments. Could the preparation of the
GW274150 solution be a factor?

A2: Yes, inconsistency in results can be due to the instability of GW274150 solutions.[1] It is
critical to prepare fresh working solutions for each experiment from a properly stored stock
solution. Avoid using solutions that have been stored for extended periods or subjected to
multiple freeze-thaw cycles.

Q3: What is the best way to prepare GW274150 for in vivo studies?

A3: For in vivo administration, GW274150 can be dissolved in PBS.[6] It may require warming
and sonication to fully dissolve.[6] For oral administration, it has high bioavailability.[5] For
intraperitoneal injections, studies have used doses ranging from 2.5 to 10 mg/kg.[10][11]
Always ensure the final solution is sterile; for agueous solutions, filtration through a 0.22 pm
filter is recommended.[7]

Data Presentation

Table 1: Chemical and Physical Properties of GW274150
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Property Value Reference
Molecular Formula C8H17N302S [8]
Molecular Weight 219.30 g/mol [11[71[8]
Appearance White to off-white solid [71[6]
CAS Number 210354-22-6 [71[8]

Table 2: Solubility of GW274150
Solvent Solubility Reference
Water =62 mg/mL (= 282.72 mM) [71[31[8]
DMSO 100 mg/mL [3]
PBS 12.5 mg/mL (39.39 mM) [6]119]

Table 3: Inhibitory Activity of GW274150
Target Parameter Value Reference
Human iNOS IC50 2.19 uM [1][6][8]
Human iNOS Kd 40 nM [1161[8]
Rat iNOS ED50 1.15 pM [1][6][8]
J774 cells

IC50 0.2 uM [6][8]

(intracellular INOS)

Table 4. Recommended Storage Conditions
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. Special
Form Temperature Duration . Reference
Conditions

) Stored under
Solid (Powder) 4°C 3 years _ [1][71[6](8]
nitrogen

Stored under

Stock Solution nitrogen, aliquot
) -80°C 6 months ) [716]
(in solvent) to avoid freeze-

thaw

Stored under

Stock Solution nitrogen, aliquot
) -20°C 1 month ) [716]
(in solvent) to avoid freeze-

thaw

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in Water

Weighing: Accurately weigh out 2.193 mg of GW274150 powder.
o Dissolution: Add 1 mL of sterile, deionized water to the powder.

e Mixing: Vortex the solution until the powder is completely dissolved. If necessary, gentle

warming and sonication can be applied.
 Sterilization: Filter the stock solution through a 0.22 um syringe filter into a sterile tube.

» Aliquoting and Storage: Aliquot the stock solution into single-use volumes and store at -80°C
for up to 6 months or -20°C for up to 1 month.

Protocol 2: Preparation of a Fresh Working Solution for Cell-Based Assays

e Thawing: Thaw a single-use aliquot of the 10 mM GW274150 stock solution at room

temperature.
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 Dilution: Dilute the stock solution to the desired final concentration using the appropriate cell
culture medium. For example, to prepare 1 mL of a 100 uM working solution, add 10 pL of
the 10 mM stock solution to 990 pL of cell culture medium.

e Mixing: Gently mix the working solution by pipetting up and down.

o Application: Use the freshly prepared working solution immediately for your experiment. Do
not store the diluted working solution.

Visualizations

iINOS Signaling Pathway

Catalyzes

L-Arginine Nitric Oxide (NO) + L-Citrulline

Inhibition by GW2741:50 Inhibits

274150

Click to download full resolution via product page

Caption: Mechanism of GW274150 as a competitive inhibitor of INOS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. GW274150 | Mechanism | Concentration [selleckchem.com]

e 2. immune-system-research.com [immune-system-research.com]
e 3. abmole.com [abmole.com]

¢ 4. medchemexpress.com [medchemexpress.com]

o 5. GW274150 and GW273629 are potent and highly selective inhibitors of inducible nitric
oxide synthase in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]

e 6. medchemexpress.com [medchemexpress.com]

e 7. medchemexpress.com [medchemexpress.com]

» 8. file.medchemexpress.com [file.medchemexpress.com]
e 9. file.medchemexpress.eu [file.medchemexpress.eu]

o 10. Effects of GW274150, a novel and selective inhibitor of INOS activity, in acute lung
inflammation - PMC [pmc.ncbi.nlm.nih.gov]

e 11. Effects of GW274150, a novel and selective inhibitor of INOS activity, in acute lung
inflammation - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Preparing fresh GW274150 working solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672455#preparing-fresh-gw274150-working-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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